Cas no 847395-70-4 (1-(2,3-dimethylphenyl)-4-{1-2-(2-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one)

• Product Name: 1-(2,3-dimethylphenyl)-4-{1-2-(2-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one
• CAS No: 847395-70-4
• MF: C₂₈H₂₉N₃O₃
• MW: 455.54816699028
• CID: 6220137
• PubChem ID: 4753958
• Update Time: 2025-05-19

1-(2,3-dimethylphenyl)-4-{1-2-(2-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dimethylphenyl)-4-{1-2-(2-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one
• F0660-1217
• 1-(2,3-dimethylphenyl)-4-[1-[2-(2-methoxyphenoxy)ethyl]benzimidazol-2-yl]pyrrolidin-2-one
• 1-(2,3-dimethylphenyl)-4-(1-(2-(2-methoxyphenoxy)ethyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one
• 1-(2,3-dimethylphenyl)-4-{1-[2-(2-methoxyphenoxy)ethyl]-1H-benzimidazol-2-yl}pyrrolidin-2-one
• AKOS016259693
• AKOS001175575
• 847395-70-4
• 1-(2,3-dimethylphenyl)-4-{1-[2-(2-methoxyphenoxy)ethyl]-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one
• Z111780422

• Inchi： 1S/C28H29N3O3/c1-19-9-8-12-23(20(19)2)31-18-21(17-27(31)32)28-29-22-10-4-5-11-24(22)30(28)15-16-34-26-14-7-6-13-25(26)33-3/h4-14,21H,15-18H2,1-3H3
• InChI Key： ODQKLWGWUQFUSO-UHFFFAOYSA-N
• SMILES： O=C1CC(C2=NC3C=CC=CC=3N2CCOC2C=CC=CC=2OC)CN1C1C=CC=C(C)C=1C

Computed Properties

• Exact Mass: 455.22089180g/mol
• Monoisotopic Mass: 455.22089180g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 56.6Ų

Additional information on 1-(2,3-dimethylphenyl)-4-{1-2-(2-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one

Introduction to 1-(2,3-dimethylphenyl)-4-{1-2-(2-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one and Its Significance in Modern Chemical Biology

The compound with the CAS number 847395-70-4, identified as 1-(2,3-dimethylphenyl)-4-{1-2-(2-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one, represents a fascinating molecule in the realm of chemical biology. This intricate structure, characterized by its multifaceted functional groups, has garnered significant attention due to its potential applications in pharmaceutical research and drug development. The molecular framework combines aromatic rings, heterocyclic systems, and aliphatic chains, creating a unique scaffold that may contribute to diverse biological activities.

In recent years, the exploration of novel heterocyclic compounds has been a cornerstone in medicinal chemistry. The presence of a benzodiazol-2-yl moiety in this compound suggests possible interactions with central nervous system (CNS) receptors, which are pivotal in modulating neuronal function. This is particularly intriguing given the extensive research on benzodiazole derivatives for their anxiolytic, sedative, and muscle relaxant properties. The pyrrolidin-2-one component further enhances the complexity of the molecule, offering potential for further derivatization and optimization.

The dimethylphenyl substituent at the 2-position of the benzene ring introduces steric and electronic effects that can influence the compound's pharmacokinetic profile. Such substituents are often employed to enhance binding affinity and metabolic stability. Moreover, the 2-methoxyphenoxy ethyl chain extending from the benzodiazol ring adds another layer of complexity, potentially affecting solubility and bioavailability. These features make this compound a promising candidate for further investigation in the development of novel therapeutic agents.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions. By leveraging molecular docking studies, researchers can simulate how this compound might bind to target proteins. Preliminary simulations suggest that the 1-(2,3-dimethylphenyl)-4-{1-2-(2-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one scaffold could interact with enzymes and receptors involved in pain modulation and neuroprotection. These insights are crucial for designing experiments aimed at validating its biological activity.

The pharmaceutical industry has increasingly focused on developing small molecules that can cross the blood-brain barrier (BBB). The structural features of this compound, particularly the aliphatic chain linked to the benzodiazol ring, may facilitate its penetration into the CNS. This is a critical factor for compounds intended for neurological applications. Additionally, the methoxy group on the phenoxy ring could serve as a site for further functionalization, allowing chemists to tailor properties such as lipophilicity and metabolic clearance.

In vitro studies have begun to explore the potential pharmacological effects of this compound. Initial assays indicate that it may exhibit inhibitory activity against certain enzymes implicated in inflammation and oxidative stress. These pathways are closely linked to various chronic diseases, making such inhibitors highly sought after. Furthermore, the benzodiazol moiety's known interaction with GABA receptors suggests possibilities beyond traditional CNS applications, such as modulation of neurodegenerative processes.

The synthesis of this compound presents both challenges and opportunities for organic chemists. The multi-step process requires careful optimization to ensure high yields and purity. Advanced synthetic techniques, including transition metal-catalyzed reactions and asymmetric synthesis, may be employed to construct key intermediates efficiently. Such methodologies not only improve scalability but also allow for greater control over stereochemistry—a critical factor in biological activity.

As interest in targeted therapies grows, compounds like this one are being evaluated for their potential in personalized medicine. The ability to modify specific functional groups allows for the creation of libraries of derivatives with tailored properties. High-throughput screening (HTS) techniques can then be used to rapidly identify promising candidates among these libraries. This approach accelerates drug discovery by focusing resources on molecules with the highest likelihood of success.

The environmental impact of pharmaceutical development is also a growing concern. Researchers are increasingly adopting green chemistry principles to minimize waste and hazardous byproducts during synthesis. The preparation of 1-(2,3-dimethylphenyl)-4-{1-2-(2-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one could benefit from such innovations by incorporating sustainable practices into its production process.

Collaboration across disciplines—combining expertise from organic chemistry, pharmacology, bioinformatics, and materials science—will be essential for unlocking the full potential of this compound. By integrating experimental data with computational modeling, researchers can gain deeper insights into its mechanisms of action and optimize its therapeutic profile.

In conclusion,1-(2,3-dimethylphenyl)-4-{1-2-(2-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one (CAS no 847395-70-4) stands as a testament to the innovative spirit driving modern chemical biology forward. Its complex structure offers rich opportunities for exploration across multiple therapeutic areas while posing intriguing challenges for synthetic chemists worldwide.